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Personal protective equipment for handling
Octan-2-one-d5
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Compound of Interest

Compound Name: Octan-2-one-d5

Cat. No.: B12365059

Essential Safety and Handling Guide for Octan-
2-one-d5

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Octan-2-one-d5 in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe and compliant
handling of this compound.

Compound Identification and Hazards

Octan-2-one-d5 is the deuterated form of Octan-2-one. Due to the isotopic labeling, its
chemical and physical properties are nearly identical to its non-deuterated counterpart.
Therefore, safety and handling precautions for Octan-2-one are directly applicable.

Chemical Properties of Octan-2-one:
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Property

Value

Molecular Formula

CsH11Ds0

Molecular Weight approx. 133.24 g/mol
Appearance Colorless liquid

Odor Fruity, apple-like
Boiling Point 173 °C (343 °F)[1][2]
Melting Point -16 °C (3 °F)[1]
Flash Point 63 °C (145 °F)
Density 0.817 g/cm?

Solubility in Water

0.9 g/L at 20 °C[1]

Hazard Identification:

Octan-2-one is classified as a flammable liquid and is harmful in contact with skin and causes

serious eye irritation.[3] It is a volatile organic compound (VOC) and can cause respiratory

irritation.
Hazard GHS Classification Precautionary Statement
Keep away from heat, sparks,
Flammability Flammable Liquid, Category 3 open flames, and hot surfaces.
No smoking.
o Acute Toxicity, Dermal, Wear protective
Acute Toxicity (Dermal) ] ]
Category 4 gloves/protective clothing.
o Serious Eye Damage/Eye Wear eye protection/face
Eye Irritation o ]
Irritation, Category 2A protection.

Aquatic Toxicity

Hazardous to the aquatic )
] Avoid release to the
environment, long-term _
environment.
hazard, Category 3
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Personal Protective Equipment (PPE)

A comprehensive PPE plan is critical to minimize exposure and ensure personal safety.

Protection Type

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene).
Inspect gloves for integrity

before each use.

Prevents skin contact, as the
substance is harmful upon

dermal absorption.

Eye/Face Protection

Safety glasses with side
shields or chemical splash
goggles. A face shield may be
required for larger quantities or

when splashing is likely.

Protects against splashes that
can cause serious eye

irritation.

Skin and Body Protection

Laboratory coat, closed-toe
shoes, and long pants. For
larger scale operations,
chemical-resistant aprons or

suits may be necessary.

Minimizes skin exposure and
contamination of personal

clothing.

Respiratory Protection

Use in a well-ventilated area,
preferably within a chemical
fume hood. If ventilation is
inadequate, a NIOSH-
approved respirator with
organic vapor cartridges is

required.

Protects against inhalation of
vapors, which can cause

respiratory irritation.

Operational Plan: Step-by-Step Handling Procedure

This section outlines the procedural workflow for handling Octan-2-one-d5 from receipt to

disposal.

Workflow for Handling Octan-2-one-d5:
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Workflow for Handling Octan-2-one-d5

Receiving and Inspection
- Verify container integrity
- Check label for correctness

Store Immediately

Secure Storage
- Cool, dry, well-ventilated area
- Flammable liquids cabinet
- Away from ignition sources

Retrieve for Experiment

Preparation for Use
- Work in a chemical fume hood
- Don appropriate PPE
- Prepare necessary equipment

Proceed with Work

Handling and Use
- Use smallest practical quantities
- Avoid generating aerosols
- Keep container closed when not in use

I .
1 In case of spill
|

Y

Spill Management
- Evacuate and ventilate area
- Use absorbent material
- Dispose of as hazardous waste
|

Generate Waste

Contain and Collect

Y Y

Waste Collection
- Collect in a designated, labeled, sealed container
- Label as 'Hazardous Waste, Flammable Liquid, Octan-2-one-d5'

Final Disposal

Disposal
- Arrange for pickup by certified hazardous waste disposal service

Click to download full resolution via product page

Workflow for Handling Octan-2-one-d5
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Experimental Protocol:

e Preparation:

o Ensure the chemical fume hood is operational and has adequate airflow.

o Assemble all necessary glassware and equipment. Ensure it is clean, dry, and free of
contaminants.

o Don all required PPE as specified in the table above.

 Aliquoting and Transfer:

o

Before opening, cool the container of Octan-2-one-d5 to minimize vapor release.

[¢]

Perform all transfers and handling within the chemical fume hood.

[¢]

Use a calibrated pipette or syringe for accurate measurement.

[e]

Keep the primary container sealed when not in use.
e Reaction Setup:
o If the compound is to be used in a reaction, add it slowly to the reaction vessel.

o If the reaction is heated, use a well-controlled heating mantle and a condenser to prevent
the escape of volatile compounds.

o Post-Experiment:
o Quench any reactions appropriately.

o Clean all glassware that has been in contact with Octan-2-one-d5. Rinsate should be
collected as hazardous waste.

Disposal Plan

Proper disposal is crucial to ensure environmental protection and regulatory compliance.
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Waste Segregation and Collection:

e Liquid Waste: All liquid waste containing Octan-2-one-d5, including unused material,
reaction mixtures, and solvent rinses, must be collected in a designated, properly labeled,
and sealed waste container. The container should be made of a material compatible with
organic solvents.

» Solid Waste: Contaminated solid waste, such as pipette tips, absorbent materials from spills,
and gloves, should be collected in a separate, clearly labeled hazardous waste bag or
container.

Labeling and Storage of Waste:

» All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name
"Octan-2-one-d5," and the associated hazards (e.g., "Flammable Liquid," "Dermal Hazard").

o Waste containers should be kept sealed at all times, except when adding waste.

o Store waste containers in a designated secondary containment area within a well-ventilated
location, away from ignition sources, and separate from incompatible materials.

Final Disposal Procedure:
e Do not dispose of Octan-2-one-d5 down the drain or in regular trash.

» Disposal must be handled by a certified hazardous waste management company. Follow
your institution's specific procedures for arranging a hazardous waste pickup.

» Provide the waste disposal company with a complete and accurate description of the waste,
including its deuterated nature. While the disposal procedure is the same as for the non-
deuterated analog, accurate labeling is essential for proper handling and documentation.
Used deuterated solvents should be kept separate and clearly marked.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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